
Stability and Storage of Methyl 5-nitrothiophene-
2-carboxylate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 5-nitrothiophene-2-

carboxylate

Cat. No.: B1293554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Methyl 5-nitrothiophene-2-carboxylate. Due to the limited availability

of in-depth stability studies for this specific compound, this guide synthesizes information from

safety data sheets, supplier recommendations, and scientific literature on structurally related

molecules, including nitroaromatics and methyl esters. All recommendations should be

supplemented with in-house stability assessments for specific applications.

Summary of Recommended Storage and Handling
Proper storage and handling are paramount to ensure the integrity and purity of Methyl 5-
nitrothiophene-2-carboxylate. The following table summarizes the key recommendations

based on available data.
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Parameter Recommendation Source(s)

Temperature

Store in a cool location. A

specific temperature of 4°C is

recommended by some

suppliers.

Supplier Data

Light Protect from light. Supplier Data

Atmosphere

Store in a dry, well-ventilated

area under an inert

atmosphere if possible.

Safety Data Sheets

Container
Keep in a tightly closed

container.
Safety Data Sheets

Incompatibilities

Avoid contact with strong

acids, strong bases, oxidizing

agents, and reducing agents.

Safety Data Sheets

Handling

Handle in a well-ventilated

fume cupboard. Use personal

protective equipment (gloves,

safety glasses).

Safety Data Sheets

Physicochemical Properties
Understanding the fundamental physicochemical properties of a compound is crucial for

predicting its stability.

Property Value

Molecular Formula C₆H₅NO₄S

Molecular Weight 187.17 g/mol

Appearance Solid

CAS Number 5832-01-9
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Potential Degradation Pathways
Based on the chemical structure of Methyl 5-nitrothiophene-2-carboxylate, two primary

degradation pathways can be anticipated: hydrolysis of the methyl ester and reactions involving

the nitro group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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